![molecular formula C24H25N3O7S B7716579 4-[[2-(N-(3,4-Dimethoxyphenyl)sulfonyl-4-methoxyanilino)acetyl]amino]benzamide CAS No. 428835-52-3](/img/structure/B7716579.png)
4-[[2-(N-(3,4-Dimethoxyphenyl)sulfonyl-4-methoxyanilino)acetyl]amino]benzamide
Overview
Description
4-[[2-(N-(3,4-Dimethoxyphenyl)sulfonyl-4-methoxyanilino)acetyl]amino]benzamide, also known as Dasatinib, is a small molecule inhibitor. It has a molecular weight of 499.5 g/mol and a molecular formula of C24H25N3O6S .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzamide core with various functional groups attached, including a sulfonyl group, methoxy groups, and an acetylaminobenzamide group .Physical And Chemical Properties Analysis
This compound has a density of 1.352g/cm3 . Other physical and chemical properties such as boiling point, melting point, and flash point are not available .properties
IUPAC Name |
4-[[2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methoxyanilino)acetyl]amino]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O7S/c1-32-19-10-8-18(9-11-19)27(15-23(28)26-17-6-4-16(5-7-17)24(25)29)35(30,31)20-12-13-21(33-2)22(14-20)34-3/h4-14H,15H2,1-3H3,(H2,25,29)(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBXVDLLYOCWPSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N(CC(=O)NC2=CC=C(C=C2)C(=O)N)S(=O)(=O)C3=CC(=C(C=C3)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O7S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[[2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methoxyanilino)acetyl]amino]benzamide | |
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